2,6-Dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2,6-dimethylpyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C10H10N2O/c1-7-6-10(13)12-8(2)4-3-5-9(12)11-7/h3-6H,1-2H3
• InChI Key: UPQKNTNJVQSGIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC(=CC(=O)N12)C
• Molecular Formula: C10H10N2O
• DSSTOX Substance ID: DTXSID20344857
• Molecular Weight: 174.20 g/mol
• CAS RN: 16867-28-0

Description

2,6-Dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one (DMPP) is a heterocyclic compound that has been studied for a variety of scientific research applications. DMPP is a member of the pyrido[1,2-a]pyrimidin-4-one family of heterocyclic compounds and is composed of a nitrogen atom and a five-membered ring. It is a colorless, odorless, and non-irritating substance with a melting point of 162-164°C and a boiling point of 340-342°C.

Scientific Research Applications

Crystal Structure Analysis

The compound 2,8-dimethyl-3-chloro-4H-pyrido[1,2-a]pyrimidin-4-one, closely related to 2,6-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one, has been synthesized and its structure established through spectral analysis and X-ray diffraction. This analysis revealed the planarity of the pyrido-pyrimidine moiety and the presence of C-H⋯O and C-H⋯Cl hydrogen bonds, along with π-π interactions, suggesting potential applications in crystallography and molecular design (Anthal et al., 2014).

Chemical Synthesis and Reactivity

The reactivity of 4H-pyrido[1,2-a]pyrimidin-4-ones in chemical synthesis is explored in several studies. For example, Vilsmeier-Haack formylation can be used for synthesizing 2-substituted 3-formyl-4H-pyrido[1,2-a]pyrimidin-4-ones, showing the potential for creating diverse chemical derivatives (Horváth & Hermecz, 1986). Another study examines the synthesis of pyrido[2,3-d]pyrimidine derivatives using Brønsted-acidic ionic liquid as a catalyst, highlighting the molecule's versatility in organic synthesis (Nia et al., 2013).

Biological Activities

A study on the synthesis of 2-substituted pyrido[2,3-d]pyrimidin-4(1H)-ones and their antibacterial activity suggests the potential application of this compound class in developing antimicrobial agents, although the specific compound this compound was not directly studied (Narayana et al., 2009).

Potential as Anti-Allergic and Anti-Asthmatic Agent

The immunopharmacological profile of a closely related compound, 2,7-dimethyl-3-nitro-4H pyrido[1,2-a] pyrimidine-4-one, was investigated in vitro and in vivo. It exhibited promising anti-inflammatory, anti-histaminic, and bronchorelaxant activities, suggesting potential applications in allergy and asthma treatment (Youssouf et al., 2008).

Environmental Chemistry

An environmentally friendly method for constructing 4H-pyrido[1,2-a]pyrimidin-4-one, using water as a solvent in the absence of catalysts, highlights the compound's potential applications in green chemistry and sustainable practices (Yan et al., 2014).

Mechanism of Action

Preliminary experimental investigation suggests a radical mechanistic pathway for these transformations.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity.

Q & A

Q1: How does phenobarbital and 3-methylcholanthrene treatment differentially affect the metabolism of 2,6-Dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one in rat liver?

A: The research paper by [] investigates the metabolism of 3-ethyl-2,6-dimethyl-4H-pyrido(1,2-alpha)pyrimidin-4-one (a derivative of this compound) in rat liver. It demonstrates that pretreatment with phenobarbital (PB) and 3-methylcholanthrene (MC), both known inducers of specific cytochrome P450 enzymes, leads to distinct metabolic profiles.

• Phenobarbital: Significantly enhances ring hydroxylation, making it the predominant metabolic pathway. This suggests the involvement of a specific cytochrome P450 enzyme induced by PB. []